molecular formula C13H19N3 B3192692 1,7-Diazaspiro[4.5]decane, 7-(3-pyridinyl)- CAS No. 646056-72-6

1,7-Diazaspiro[4.5]decane, 7-(3-pyridinyl)-

Cat. No. B3192692
CAS RN: 646056-72-6
M. Wt: 217.31 g/mol
InChI Key: QLHLKADHDQHCJU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“1,7-Diazaspiro[4.5]decane, 7-(3-pyridinyl)-” is a chemical compound . A related compound, tert-Butyl 1,7-diazaspiro[4.5]decane-7-carboxylate, is used in research and development . Its chemical formula is C13H24N2O2 and it has a molecular weight of 240.34 .


Synthesis Analysis

The synthesis of diazaspiro[4.5]decane scaffolds involves a one-step process . Unactivated yne-en-ynes react with a range of substituted aryl halides in the presence of Pd (OAc)2–PPh3 to afford diazaspiro[4.5]decane with exocyclic double bonds . This domino reaction forms three carbon–carbon bonds and involves highly regioselective C–C coupling and spiro scaffold steps .

Safety and Hazards

The safety data sheet for tert-Butyl 1,7-diazaspiro[4.5]decane-7-carboxylate provides some information on safety and hazards . It advises against inhalation, skin contact, eye contact, and ingestion . In case of accidental release, it recommends ventilating the area, wearing proper protective equipment, and preventing spills from entering sewers, watercourses, or low areas .

properties

CAS RN

646056-72-6

Product Name

1,7-Diazaspiro[4.5]decane, 7-(3-pyridinyl)-

Molecular Formula

C13H19N3

Molecular Weight

217.31 g/mol

IUPAC Name

9-pyridin-3-yl-1,9-diazaspiro[4.5]decane

InChI

InChI=1S/C13H19N3/c1-4-12(10-14-7-1)16-9-3-6-13(11-16)5-2-8-15-13/h1,4,7,10,15H,2-3,5-6,8-9,11H2

InChI Key

QLHLKADHDQHCJU-UHFFFAOYSA-N

SMILES

C1CC2(CCCN(C2)C3=CN=CC=C3)NC1

Canonical SMILES

C1CC2(CCCN(C2)C3=CN=CC=C3)NC1

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.